Cas no 29393-19-9 ((2R)-1-phenylbutan-2-ol)

• Product Name: (2R)-1-phenylbutan-2-ol
• CAS No: 29393-19-9
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD20501959
• CID: 4643983
• PubChem ID: 7003733
• Update Time: 2025-06-14

(2R)-1-phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-phenylbutan-2-ol
• Benzeneethanol, α-ethyl-, (αR)-

• MDL： MFCD20501959
• Inchi： 1S/C10H14O/c1-2-10(11)8-9-6-4-3-5-7-9/h3-7,10-11H,2,8H2,1H3/t10-/m1/s1
• InChI Key： LYUPJHVGLFETDG-SNVBAGLBSA-N
• SMILES： C(C1C=CC=CC=1)[C@H](O)CC

Computed Properties

• Exact Mass: 150.104
• Monoisotopic Mass: 150.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2A^2

Additional information on (2R)-1-phenylbutan-2-ol

Recent Advances in the Study of (2R)-1-phenylbutan-2-ol (CAS: 29393-19-9) in Chemical Biology and Pharmaceutical Research

The compound (2R)-1-phenylbutan-2-ol (CAS: 29393-19-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this chiral alcohol, focusing on its synthesis, biological activity, and pharmacological relevance. The compound's stereochemistry, particularly the (R)-configuration, plays a crucial role in its interactions with biological targets, making it a subject of intense study.

Recent studies have highlighted the efficient synthetic routes for (2R)-1-phenylbutan-2-ol, including asymmetric hydrogenation and enzymatic resolution methods. A 2023 publication in the Journal of Organic Chemistry demonstrated a novel catalytic system achieving >99% enantiomeric excess (ee) for the (R)-enantiomer, significantly improving yield and purity compared to previous methods. This advancement is critical for scaling up production for preclinical and clinical studies, addressing previous challenges in obtaining high-purity batches of the compound.

In terms of biological activity, (2R)-1-phenylbutan-2-ol has shown promising results as a building block for more complex pharmaceutical compounds. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its utility as a chiral intermediate in the synthesis of β-adrenergic receptor agonists. The compound's phenyl and hydroxyl groups provide optimal spatial arrangement for receptor binding, with molecular docking studies indicating strong interactions with key amino acid residues in the receptor's active site.

Pharmacokinetic studies of (2R)-1-phenylbutan-2-ol derivatives have demonstrated favorable absorption and metabolic profiles. A recent investigation in the European Journal of Pharmaceutical Sciences (2024) reported that ester prodrugs derived from this compound exhibit enhanced bioavailability while maintaining the desired pharmacological activity. This finding opens new possibilities for drug formulation strategies, particularly for compounds requiring controlled release or targeted delivery.

The safety profile of (2R)-1-phenylbutan-2-ol has been extensively evaluated in recent toxicological studies. Data from in vitro and in vivo models suggest a favorable toxicity profile at therapeutic doses, with no significant genotoxic effects observed. However, researchers caution that dose-dependent hepatotoxicity may occur at concentrations significantly above the therapeutic window, emphasizing the need for careful dosage optimization in clinical applications.

Looking forward, the unique properties of (2R)-1-phenylbutan-2-ol position it as a valuable scaffold for future drug discovery efforts. Its modular structure allows for diverse chemical modifications, enabling the development of compound libraries for high-throughput screening. Current research directions include exploring its potential in central nervous system disorders, given its ability to cross the blood-brain barrier, as well as its application in the design of novel anti-inflammatory agents.